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Chloride

Cat. No.: B145508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethyl-6-Chromanesulfonyl Chloride is a chemical compound belonging to the class

of chromane derivatives and sulfonyl chlorides. Its structural architecture, featuring a bicyclic

chromane core and a reactive sulfonyl chloride group, makes it a molecule of interest for

various applications in organic synthesis and medicinal chemistry. The chromane scaffold is a

privileged structure found in a variety of biologically active natural products and synthetic

compounds. The sulfonyl chloride functional group is a versatile reactive handle that can be

used to introduce the 2,2-dimethylchromane-6-sulfonyl moiety into other molecules, thereby

modifying their physicochemical and biological properties.

This technical guide provides a comprehensive overview of the available physicochemical

properties, and general experimental considerations for 2,2-Dimethyl-6-Chromanesulfonyl
Chloride.

Physicochemical Properties
Currently, detailed quantitative physicochemical data for 2,2-Dimethyl-6-Chromanesulfonyl
Chloride is not extensively reported in publicly available literature. However, based on

information from chemical suppliers and general knowledge of related compounds, a summary

of its expected properties is provided below.
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Table 1: Physicochemical Properties of 2,2-Dimethyl-6-Chromanesulfonyl Chloride

Property Value/Description Source/Rationale

CAS Number 131880-55-2 Chemical Supplier Databases

Molecular Formula C₁₁H₁₃ClO₃S Chemical Supplier Databases

Molecular Weight 260.74 g/mol
Calculated from Molecular

Formula

Appearance Brown powder

A chemical supplier describes

the compound as a brown

powder[1].

Purity ≥95%
A chemical supplier specifies a

purity of 95%[1].

Melting Point Not Reported

Boiling Point Not Reported

Solubility
Soluble in polar aprotic

solvents (e.g., DCM, THF)

Inferred from the properties of

similar sulfonyl chlorides[2].

Stability
Moisture-sensitive;

decomposes in H₂O

Inferred from the general

reactivity of sulfonyl

chlorides[2].

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 2,2-Dimethyl-
6-Chromanesulfonyl Chloride are not readily available. However, general methodologies for

the synthesis of aryl sulfonyl chlorides and the analysis of related compounds can be adapted.

Synthesis
The synthesis of 2,2-Dimethyl-6-Chromanesulfonyl Chloride would likely involve the

chlorosulfonation of 2,2-dimethylchromane. This is a common method for the preparation of

aryl sulfonyl chlorides.
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General Workflow for the Synthesis of Aryl Sulfonyl Chlorides:

Start: 2,2-Dimethylchromane

Chlorosulfonation Reaction
(Stirring, controlled temperature)

Chlorosulfonic Acid (ClSO3H)

Aqueous Work-up
(Quenching with ice-water)

Extraction with Organic Solvent
(e.g., Dichloromethane)

Drying of Organic Layer
(e.g., Na2SO4 or MgSO4)

Purification
(e.g., Column Chromatography or Recrystallization)

Product: 2,2-Dimethyl-6-Chromanesulfonyl Chloride

Click to download full resolution via product page
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Caption: General workflow for the synthesis of aryl sulfonyl chlorides.

Detailed Steps (Hypothetical Protocol):

Reaction Setup: In a fume hood, a solution of 2,2-dimethylchromane in a suitable inert

solvent (e.g., dichloromethane) is cooled in an ice bath.

Addition of Reagent: Chlorosulfonic acid is added dropwise to the cooled solution with

vigorous stirring, maintaining the temperature below a certain threshold to control the

reaction.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry

(GC-MS).

Work-up: Once the reaction is complete, the reaction mixture is carefully poured onto

crushed ice to quench the excess chlorosulfonic acid.

Extraction: The product is extracted from the aqueous layer using an organic solvent like

dichloromethane. The organic layers are combined.

Washing and Drying: The combined organic extracts are washed with brine and dried over

an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel or by recrystallization to yield pure 2,2-
Dimethyl-6-Chromanesulfonyl Chloride.

Analytical Methods
The characterization and purity assessment of 2,2-Dimethyl-6-Chromanesulfonyl Chloride
would typically involve a combination of spectroscopic and chromatographic techniques.

General Workflow for the Analysis of Sulfonyl Chlorides:
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Sample of 2,2-Dimethyl-6-Chromanesulfonyl Chloride

High-Performance Liquid Chromatography (HPLC)
- Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS)
- Identification and Impurity Profiling

Nuclear Magnetic Resonance (NMR) Spectroscopy
- Structural Elucidation (¹H, ¹³C)

Infrared (IR) Spectroscopy
- Functional Group Identification (S=O, C-Cl)

Data Analysis and Characterization

Click to download full resolution via product page

Caption: General workflow for the analysis of sulfonyl chlorides.

Expected Spectral Data:

¹H NMR: Signals corresponding to the aromatic protons on the chromane ring, the

diastereotopic protons of the methylene groups in the dihydropyran ring, and the gem-

dimethyl protons. The chemical shifts of the aromatic protons would be influenced by the

electron-withdrawing sulfonyl chloride group.

¹³C NMR: Resonances for all carbon atoms in the molecule, including the aromatic carbons,

the carbons of the dihydropyran ring, and the methyl carbons. The carbon atom attached to

the sulfonyl chloride group would be expected to appear at a downfield chemical shift.

IR Spectroscopy: Characteristic absorption bands for the sulfonyl chloride group, including

asymmetric and symmetric S=O stretching vibrations (typically around 1370-1340 cm⁻¹ and

1180-1160 cm⁻¹, respectively), and a C-S stretching vibration.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns, including the loss of the chlorine atom and the SO₂Cl

group.
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Reactivity and Potential Applications
Sulfonyl chlorides are highly reactive electrophiles that readily undergo nucleophilic substitution

at the sulfur atom. This reactivity makes 2,2-Dimethyl-6-Chromanesulfonyl Chloride a

valuable building block for the synthesis of a variety of derivatives.

Logical Relationship of Reactivity:

Reactions with Nucleophiles Products

2,2-Dimethyl-6-Chromanesulfonyl Chloride

Amines (R-NH2)
Sulfonamide Formation

Alcohols (R-OH)Sulfonate Ester Formation

Thiols (R-SH)

Thiosulfonate Formation

Sulfonamides

Sulfonate Esters

Thiosulfonates

Click to download full resolution via product page

Caption: Reactivity of 2,2-Dimethyl-6-Chromanesulfonyl Chloride.

Potential Applications:

Medicinal Chemistry: The 2,2-dimethylchromane moiety is a key structural feature in various

biologically active molecules, including some with antioxidant and anti-inflammatory

properties. The introduction of this scaffold via the sulfonyl chloride can be a strategy in drug

discovery programs.

Organic Synthesis: As a versatile building block, it can be used to synthesize a range of

chromane-containing compounds with potential applications in materials science and as

intermediates in the synthesis of more complex molecules.

Signaling Pathways
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There is currently no specific information available in the scientific literature that directly

implicates 2,2-Dimethyl-6-Chromanesulfonyl Chloride in any signaling pathways. Research

in this area would be required to elucidate any potential biological activity and its mechanism of

action.

Safety and Handling
Based on the general hazards of sulfonyl chlorides, 2,2-Dimethyl-6-Chromanesulfonyl
Chloride should be handled with care in a well-ventilated fume hood. It is expected to be

corrosive and moisture-sensitive. Personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times. In case of contact with skin or

eyes, the affected area should be flushed immediately with copious amounts of water.

Conclusion
2,2-Dimethyl-6-Chromanesulfonyl Chloride is a potentially valuable chemical intermediate

for researchers in organic synthesis and drug discovery. While detailed experimental data is

currently limited, this guide provides a summary of its known and inferred physicochemical

properties, along with general protocols for its synthesis and analysis. Further research is

needed to fully characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

